Cas no 811451-19-1 (tert-butyl 6-cyano-3-iodo-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 6-cyano-3-iodo-1H-indazole-1-carboxylate
• CAS No: 811451-19-1
• MF: C₁₃H₁₂IN₃O₂
• MW: 369.157754898071
• CID: 2149696
• Update Time: 2025-03-11

tert-butyl 6-cyano-3-iodo-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-cyano-3-iodo-1H-indazole-1-carboxylate
• 1H-Indazole-1-carboxylic acid, 6-cyano-3-iodo-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H12IN3O2/c1-13(2,3)19-12(18)17-10-6-8(7-15)4-5-9(10)11(14)16-17/h4-6H,1-3H3
• InChI Key： HIRSTKDDOUBYJM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC(C#N)=C2)C(I)=N1

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 463.2±48.0 °C(Predicted)
• pka: -5.08±0.50(Predicted)